3-bromo-N-(2-fluorophenyl)-4-methoxybenzamide

• IUPAC Name: 3-bromo-N-(2-fluorophenyl)-4-methoxybenzamide
• InChI: InChI=1S/C14H11BrFNO2/c1-19-13-7-6-9(8-10(13)15)14(18)17-12-5-3-2-4-11(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: BKERAYFSFIWSCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2F)Br
• Molecular Formula: C14H11BrFNO2
• Molecular Weight: 324.14 g/mol

Description

3-bromo-N-(2-fluorophenyl)-4-methoxybenzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of a bromine atom at the third position, a fluorine atom at the second position of the phenyl ring, and a methoxy group at the fourth position of the benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-N-(2-fluorophenyl)-4-methoxybenzamide typically involves the amidation reaction. One common method is to start with 3-bromo-4-methoxybenzoic acid and react it with 2-fluoroaniline in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature .

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable methods such as continuous flow synthesis. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product. The use of automated systems and reactors can also enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

3-bromo-N-(2-fluorophenyl)-4-methoxybenzamide can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols. The reactions are typically carried out in polar solvents like DMF (dimethylformamide) at elevated temperatures.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzamides, while oxidation and reduction reactions can lead to the formation of different functionalized derivatives.

Scientific Research Applications

3-bromo-N-(2-fluorophenyl)-4-methoxybenzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-bromo-N-(2-fluorophenyl)-4-methoxybenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, leading to the modulation of biological pathways. For example, it may inhibit certain enzymes involved in disease processes, thereby exerting its therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-bromo-N-(3-fluorophenyl)benzenesulfonamide
• 3-bromo-N-(2-fluorophenyl)propanamide
• 3-bromo-N,N,5-trimethylbenzenesulfonamide

Uniqueness

3-bromo-N-(2-fluorophenyl)-4-methoxybenzamide is unique due to the specific arrangement of its substituents, which imparts distinct chemical and biological properties. The presence of both bromine and fluorine atoms, along with the methoxy group, can influence its reactivity and interactions with biological targets, making it a valuable compound for research and development .